Cas no 1385398-91-3 (N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide)

• Product Name: N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide
• CAS No: 1385398-91-3
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 6439671
• PubChem ID: 72014103
• Update Time: 2025-07-14

N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• EN300-26686457
• 1385398-91-3
• AKOS016923080
• N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide
• Z1204460229
• N-(1-CYANOBUTYL)-3-{[(6-METHYLPYRIDIN-3-YL)OXY]METHYL}BENZAMIDE

• Inchi： 1S/C19H21N3O2/c1-3-5-17(11-20)22-19(23)16-7-4-6-15(10-16)13-24-18-9-8-14(2)21-12-18/h4,6-10,12,17H,3,5,13H2,1-2H3,(H,22,23)
• InChI Key： VOKGHBHFCVFKJV-UHFFFAOYSA-N
• SMILES： O(C1C=NC(C)=CC=1)CC1=CC=CC(=C1)C(NC(C#N)CCC)=O

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75Ų

Additional information on N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide

Professional Introduction to N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide (CAS No. 1385398-91-3)

N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide, a compound with the CAS number 1385398-91-3, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The intricate molecular architecture of N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide incorporates a combination of functional groups that make it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of a benzamide core, which is a well-known pharmacophore in many therapeutic agents. The benzamide moiety is particularly interesting because it is frequently associated with biological activities such as anti-inflammatory, analgesic, and neuroprotective properties. In addition to the benzamide group, the presence of a 1-cyanobutyl substituent and a (6-methylpyridin-3-yl)oxymethyl side chain introduces additional layers of complexity and functionality. These structural elements not only contribute to the compound's solubility and bioavailability but also open up possibilities for diverse interactions with biological targets.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their ability to modulate biological pathways effectively. The incorporation of a pyridine ring in N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide is particularly noteworthy, as pyridine derivatives have been extensively studied for their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The methyl group on the pyridine ring further enhances its pharmacological profile by influencing electronic properties and metabolic stability.

The synthesis of N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only demonstrate the synthetic chemist's expertise but also highlight the compound's feasibility for large-scale production if needed.

In terms of biological activity, preliminary investigations have suggested that N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide exhibits promising interactions with certain enzymes and receptors. For instance, its structure suggests potential binding affinity to enzymes involved in metabolic pathways relevant to inflammation and pain modulation. Additionally, the presence of the benzamide moiety may contribute to its ability to interact with opioid receptors, making it a candidate for developing novel analgesics.

The compound's potential therapeutic applications are further supported by its favorable pharmacokinetic properties. Studies indicate that modifications such as the 1-cyanobutyl group can enhance oral bioavailability by improving solubility and reducing metabolic degradation. Moreover, the (6-methylpyridin-3-yl)oxymethyl side chain may contribute to blood-brain barrier penetration, which is crucial for treating neurological disorders.

As research continues to evolve, computational modeling and high-throughput screening techniques are being increasingly utilized to identify new drug candidates like N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide. These approaches allow researchers to predict biological activity with greater accuracy before conducting expensive wet-lab experiments. By integrating structural data with computational methods, scientists can optimize lead compounds more efficiently, reducing time-to-market for new therapeutic agents.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The study of compounds like N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide exemplifies this collaborative effort, as it bridges fundamental chemical research with applied medicinal chemistry. Such compounds serve as valuable tools for understanding disease mechanisms at a molecular level while providing templates for designing next-generation drugs.

In conclusion, N-(1-Cyanobutyl)-3-[(6-methylpyridin-3-yl)oxymethyl]benzamide (CAS No. 1385398-91-3) represents a significant advancement in chemical pharmaceuticals due to its unique structural features and promising biological activities. Its synthesis showcases cutting-edge organic chemistry techniques while its potential applications highlight its importance in drug discovery efforts aimed at treating various diseases. As research progresses, this compound will likely continue to be a subject of interest for both academic researchers and pharmaceutical companies seeking innovative therapeutic solutions.